N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide

• Molecular Formula: C25H20N2O3S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: N,N-dibenzyl-2-oxo-1H-benzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C25H20N2O3S/c28-25-21-13-7-12-20-23(15-14-22(26-25)24(20)21)31(29,30)27(16-18-8-3-1-4-9-18)17-19-10-5-2-6-11-19/h1-15H,16-17H2,(H,26,28)
• InChI Key: HMUGEFMHPGUCNN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C4C=CC=C5C4=C(C=C3)NC5=O

Description

N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide (DBIBS) is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. DBIBS is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide inhibits the activity of certain enzymes by binding to their active sites. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been shown to inhibit the activity of urease, an enzyme involved in the breakdown of urea.
Biochemical and Physiological Effects:
N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to inhibit the replication of certain viruses and bacteria. N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This allows researchers to study the specific effects of inhibiting these enzymes. However, one limitation of using N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide is its potential toxicity. Researchers must be careful to use appropriate concentrations of N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide to avoid toxicity.

Future Directions

There are several potential future directions for research on N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide. One area of interest is its potential use as a therapeutic agent for cancer and viral infections. Additionally, N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide could be further studied for its potential use as a fluorescent probe in biological imaging. Finally, researchers could investigate the potential use of N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide can be synthesized through a multistep process involving the reaction of 2-nitrobenzaldehyde with benzylamine, followed by reduction and cyclization reactions. The final product is obtained through the reaction of the intermediate compound with sulfonamide.

Scientific Research Applications

N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been extensively studied for its potential use as a therapeutic agent due to its ability to inhibit the activity of certain enzymes. It has been shown to have anticancer, antiviral, and antimicrobial properties. Additionally, N,N-dibenzyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been studied for its potential use as a fluorescent probe in biological imaging.